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Compound of Interest

Compound Name:
1-Allylcyclopropane-1-sulfonyl

chloride

Cat. No.: B564484 Get Quote

Technical Support Center: 1-Allylcyclopropane-
1-sulfonyl chloride
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1-Allylcyclopropane-1-sulfonyl chloride. The

following sections offer troubleshooting advice and frequently asked questions to ensure safe

laboratory practices.

Frequently Asked Questions (FAQs) and
Troubleshooting
Q1: What are the immediate first aid measures in case of accidental exposure?

A1: Prompt action is critical in case of exposure. Follow these first aid measures immediately:

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention. Do

not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Consult a physician.[1]
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Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes, ensuring to flush

under the eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention from an ophthalmologist.[1]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or Poison Control Center immediately.[1]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: To minimize exposure, the following PPE is mandatory:

Hand Protection: Wear chemical-impermeable gloves that have been inspected prior to use.

[1]

Eye/Face Protection: Use safety glasses with side-shields or chemical goggles. A face shield

may also be necessary.[2]

Skin and Body Protection: Wear fire/flame resistant and impervious clothing. A lab coat is

essential.[1]

Respiratory Protection: If working outside a fume hood or if vapors/aerosols are generated,

use a full-face respirator with an appropriate cartridge.[1]

Q3: How should I properly store 1-Allylcyclopropane-1-sulfonyl chloride?

A3: Proper storage is crucial for maintaining the compound's stability and ensuring safety.

Store in a tightly closed container.[1]

Keep in a dry, cool, and well-ventilated place.[1][2]

Store away from incompatible materials and foodstuff containers.[1]

It is recommended to store at 4°C.[3] Some suppliers note it is hygroscopic and should be

stored under an inert atmosphere.[4]

Q4: What should I do in case of a spill?
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A4: In the event of a spill, follow these emergency procedures:

Evacuate personnel to a safe area and ensure adequate ventilation.[1]

Remove all sources of ignition and use non-sparking tools.[1][5][6]

Wear appropriate personal protective equipment, including respiratory protection, chemical-

resistant gloves, and eye protection.[1]

Contain the spill using an inert absorbent material.[2]

Collect the absorbed material into a suitable, closed container for disposal.[1]

Prevent the spill from entering drains or the environment.[1][5]

Q5: What are the known hazards of this compound?

A5: While specific hazard statements for this compound are not readily available, sulfonyl

chlorides as a class are known to be reactive and corrosive. Based on data for similar

compounds, it should be handled as a substance that can cause skin and eye irritation or

burns.[2] It is harmful if swallowed, in contact with skin, or if inhaled.[5]

Summary of Compound Data
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Property Value Source

Chemical Formula C6H9ClO2S [1]

Molecular Weight 180.65 g/mol [1]

CAS Number 923032-59-1 [1]

Appearance No data available

Density 1.32 g/cm³ [1]

Solubility Soluble in Chloroform [1]

Storage Temperature 4°C [3]

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Reactivity
Vapors may form explosive

mixtures with air.

Incompatible Materials
Acids, Bases, Amines, Metals,

Finely powdered metals.[5]

Experimental Protocols
General Protocol for Handling 1-Allylcyclopropane-1-sulfonyl chloride in a Reaction

This protocol outlines a generalized procedure for using 1-Allylcyclopropane-1-sulfonyl
chloride in a chemical reaction, emphasizing safety and handling.

Preparation Handling & Reaction Work-up & Cleanup

Don appropriate PPE:
- Chemical Goggles

- Lab Coat
- Impervious Gloves

Ensure Chemical Fume
Hood is operational

Prepare reaction vessel
and other reagents

under inert atmosphere

Weigh/measure required amount
of 1-Allylcyclopropane-1-sulfonyl

chloride inside the fume hood

Slowly add the sulfonyl
chloride to the reaction
mixture (often cooled)

Monitor the reaction
for any signs of

exotherm or gas evolution

Carefully quench the
reaction mixture as per

the specific protocol

Clean all glassware
with appropriate solvent

Dispose of waste
in designated hazardous

waste containers

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.chemicalbook.com/msds/1-allylcyclopropane-1-sulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/1-allylcyclopropane-1-sulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/1-allylcyclopropane-1-sulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/1-allylcyclopropane-1-sulfonyl-chloride.pdf
https://www.chemicalbook.com/msds/1-allylcyclopropane-1-sulfonyl-chloride.pdf
https://www.usbio.net/biochemicals/259062/1-Allylcyclopropane-1-sulfonyl%20chloride/data-sheet
https://www.fishersci.com/store/msds?partNumber=AC102911000&countryCode=US&language=en
https://www.benchchem.com/product/b564484?utm_src=pdf-body
https://www.benchchem.com/product/b564484?utm_src=pdf-body
https://www.benchchem.com/product/b564484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: General workflow for safely handling 1-Allylcyclopropane-1-sulfonyl chloride.

Logical Relationships in Emergency Response
This diagram illustrates the decision-making process in the event of an accidental exposure.

Immediate Actions

Exposure Event

Determine Exposure Type

Skin Contact:
Remove clothing, wash with
soap and water for 15 min.

Skin

Eye Contact:
Rinse with water for 15 min,

lifting eyelids.

Eye

Inhalation:
Move to fresh air.

Provide oxygen if needed.

Inhalation

Ingestion:
Rinse mouth. Do NOT

induce vomiting.

Ingestion

Seek Immediate
Medical Attention

Report incident to
Safety Officer

Click to download full resolution via product page

Caption: Decision-making flowchart for emergency response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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